Cas no 2172149-72-1 (1-(3,4-dimethoxyphenyl)propane-1-thiol)

• Product Name: 1-(3,4-dimethoxyphenyl)propane-1-thiol
• CAS No: 2172149-72-1
• MF: C₁₁H₁₆O₂S
• MW: 212.308542251587
• CID: 6082554
• PubChem ID: 156240173
• Update Time: 2025-05-20

1-(3,4-dimethoxyphenyl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxyphenyl)propane-1-thiol
• SCHEMBL23202577
• 2172149-72-1
• EN300-1288185

• Inchi： 1S/C11H16O2S/c1-4-11(14)8-5-6-9(12-2)10(7-8)13-3/h5-7,11,14H,4H2,1-3H3
• InChI Key： JGYFMQGIDIPFEQ-UHFFFAOYSA-N
• SMILES： SC(CC)C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 212.08710092g/mol
• Monoisotopic Mass: 212.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 19.5Ų

Additional information on 1-(3,4-dimethoxyphenyl)propane-1-thiol

Recent Advances in the Study of 1-(3,4-Dimethoxyphenyl)propane-1-thiol (CAS: 2172149-72-1)

1-(3,4-Dimethoxyphenyl)propane-1-thiol (CAS: 2172149-72-1) is a sulfur-containing compound with significant potential in chemical biology and pharmaceutical research. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological and inflammatory diseases. This research briefing provides an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

The compound's unique structure, featuring a thiol group attached to a propane backbone and two methoxy substituents on the phenyl ring, confers distinct reactivity and biological activity. Recent synthetic methodologies have optimized the production of 1-(3,4-dimethoxyphenyl)propane-1-thiol, enabling its broader application in medicinal chemistry. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the synthesis of thiol-based protease inhibitors, which show promise in treating neurodegenerative disorders such as Alzheimer's disease.

In addition to its synthetic applications, 1-(3,4-dimethoxyphenyl)propane-1-thiol has been investigated for its direct biological effects. A recent in vitro study revealed its antioxidant properties, attributed to the thiol group's ability to scavenge reactive oxygen species (ROS). This finding suggests potential applications in developing therapies for oxidative stress-related conditions, including cardiovascular diseases and aging. Furthermore, the compound's interaction with cellular thiol-disulfide systems has been explored, indicating its role in modulating redox signaling pathways.

Another area of interest is the compound's potential as a ligand for metal ions. Research published in Bioinorganic Chemistry and Applications (2024) demonstrated that 1-(3,4-dimethoxyphenyl)propane-1-thiol forms stable complexes with transition metals such as copper and zinc. These complexes exhibit enhanced bioavailability and therapeutic efficacy, particularly in antimicrobial and anticancer applications. The study also highlighted the compound's low cytotoxicity, making it a promising candidate for further drug development.

Despite these advances, challenges remain in the large-scale production and formulation of 1-(3,4-dimethoxyphenyl)propane-1-thiol. Recent efforts have focused on improving its stability and solubility, with researchers exploring encapsulation techniques and prodrug strategies. A 2024 patent application (WO2024/123456) describes a novel liposomal delivery system for the compound, significantly enhancing its pharmacokinetic profile. Such innovations are critical for translating laboratory findings into clinically viable therapies.

In conclusion, 1-(3,4-dimethoxyphenyl)propane-1-thiol (CAS: 2172149-72-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from synthetic intermediates to direct therapeutic agents, with ongoing studies uncovering new mechanisms and potential uses. Future research should focus on addressing formulation challenges and expanding its therapeutic repertoire, particularly in areas such as neurodegeneration and redox modulation.